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Compound of Interest

Compound Name: Disperse orange 118

CAS No.: 158571-45-0

Cat. No.: B1176455

Get Quote

Executive Summary
C.I. Disperse Orange 118 (CAS: 158571-45-0) represents a pivotal advancement in the

chemistry of hydrophobic azo dyes. Unlike its predecessors designed for cellulose acetate,

Disperse Orange 118 belongs to a class of "high-energy" disperse dyes engineered

specifically for Polyethylene Terephthalate (PET) fibers. Its development was driven by the

industrial necessity for chromophores capable of withstanding the extreme thermal conditions

of modern thermosol dyeing processes without sublimation.

For drug development professionals, this molecule serves as a critical case study in

toxicophore analysis. Its structural stability against hydrolysis, contrasted with its susceptibility

to reductive cleavage by azoreductases, provides a model system for understanding metabolic

activation of azo compounds into potentially mutagenic aromatic amines.

Genesis: The Polyester Challenge
The discovery of Disperse Orange 118 was not an isolated event but the culmination of a

"chromophore arms race" in the mid-20th century.
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The Sublimation Crisis
Early disperse dyes (e.g., Disperse Orange 1 or 3) were small, simple azobenzene derivatives

with low molecular weights. While effective for acetate fibers, they failed catastrophically when

applied to polyester. The high temperatures required to swell the PET polymer matrix (

for exhaust,

for thermosol) caused these smaller molecules to sublime (vaporize) off the fabric,
contaminating equipment and leading to poor color retention.

The Structural Solution
Disperse Orange 118 emerged from the "Third Generation" of disperse dyes. Chemists

realized that to prevent sublimation, they needed to increase the molecular polarity and size

without compromising the dye's ability to diffuse into the fiber.

Mechanism of Innovation: The introduction of polar substituents (such as cyano, ester, or

halogen groups) onto the azobenzene scaffold increased the intermolecular forces (dipole-

dipole interactions) within the solid dye crystal, thereby raising the energy required for

sublimation.

Chemical Architecture & Synthesis
While the exact proprietary isomeric composition of commercial Disperse Orange 118 (CAS

158571-45-0) remains a trade secret, it is chemically grounded in the Donor-Acceptor

Azobenzene class.

Core Chromophore:

System

Electron Acceptor (A): A diazo component derived from a substituted aniline (often containing

nitro

or halogen groups).

Electron Donor (D): A coupling component, typically an
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-dialkyl aniline with extended alkyl chains (e.g., cyanoethyl or acetoxyethyl groups) to
improve solubility in the hydrophobic polymer.

Representative Synthesis Protocol
Note: The following protocol describes the synthesis of a high-fastness Disperse Orange

analog (e.g., based on the dinitro-aniline scaffold) to illustrate the requisite chemical rigor.

Phase 1: Diazotization
Objective: Generate a reactive electrophilic diazonium salt.[1]

Preparation: Charge a glass-lined reactor with 98% Sulfuric Acid (

). Cool to

.

Nitrosyl Generation: Slowly add Sodium Nitrite (

) to form nitrosyl sulfuric acid (

). Critical: Maintain temperature

to prevent decomposition.

Amine Addition: Add the diazo component (e.g., 2,6-dichloro-4-nitroaniline) portion-wise.

Activation: Stir for 2-3 hours at

. The solution becomes viscous and turns a pale yellow/brown, indicating the formation of the
diazonium cation (

).

Phase 2: Coupling (Electrophilic Aromatic Substitution)
Objective: Form the azo linkage (

).

Coupler Prep: Dissolve the coupling component (e.g.,
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-cyanoethyl-

-ethylaniline) in dilute acetic acid/hydrochloric acid.

Reaction: Slowly add the diazonium salt solution to the coupler solution.

Control: Maintain pH at 4.0–5.0 using Sodium Acetate.

Temperature: Keep

to prevent nitrogen gas evolution.

Precipitation: The dye precipitates immediately as a highly colored solid.

Work-up: Filter the cake, wash with water to neutral pH, and dry.

Visualization: Synthesis Workflow
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Figure 1: Step-wise chemical synthesis pathway for Disperse Orange 118 analogs,

highlighting the critical diazotization and coupling phases.[2][3]

Physicochemical Profiling
For researchers, the value of Disperse Orange 118 lies in its specific physical properties which

dictate its interaction with polymers and biological systems.
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Property Data / Characteristic Implication

Physical State
Orange to Reddish-Orange

Powder

High crystallinity requires

milling for dispersion.

Solubility
Insoluble in water; Soluble in

Acetone, DMF

Hydrophobic nature drives

partition into lipid bilayers (or

PET).

~430–460 nm (in Acetone)

Strong absorption in the blue

region yields intense orange

color.

Sublimation Fastness High (Class 4-5)

Stable at

; suitable for automotive

textiles.

LogP (Partition Coeff) Estimated > 3.5
High lipophilicity; indicates

potential for bioaccumulation.

Toxicological Relevance: The Drug Development
Angle
While Disperse Orange 118 is an industrial chemical, its interaction with biological systems is

of high interest to drug developers studying metabolic activation and genotoxicity.

The Azoreductase Mechanism
The primary toxicological concern for azo dyes is not the dye itself, but its metabolites.[4]

Mammalian liver enzymes and intestinal microbiota (e.g., Clostridium spp.) express

azoreductases, which cleave the azo bond (

) under anaerobic conditions.

Mutagenicity Potential (Ames Test Context)
The reductive cleavage releases two primary aromatic amines:

The Diazo-derived Amine: Often a nitro-aniline or halogenated aniline.
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The Coupler-derived Amine: An

-substituted aniline.

Risk Factor: Many halogenated aromatic amines are known mutagens. They can undergo

-hydroxylation by Cytochrome P450 enzymes, followed by esterification (via acetyltransferase),
creating a nitrenium ion that forms DNA adducts.

Visualization: Metabolic Activation Pathway
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Figure 2: Biological fate of azo dyes. The reductive cleavage by azoreductase enzymes is the

critical step transforming the inert dye into potentially reactive aromatic amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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